molecular formula C12H13Cl2N B8459452 1-(3,4-Dichlorophenyl)-3-methyl-3-azabicyclo[3.1.0]hexane CAS No. 86216-24-2

1-(3,4-Dichlorophenyl)-3-methyl-3-azabicyclo[3.1.0]hexane

Cat. No.: B8459452
CAS No.: 86216-24-2
M. Wt: 242.14 g/mol
InChI Key: MBFDPIYMOIZLLZ-UHFFFAOYSA-N
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Description

1-(3,4-Dichlorophenyl)-3-methyl-3-azabicyclo[3.1.0]hexane is a useful research compound. Its molecular formula is C12H13Cl2N and its molecular weight is 242.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

86216-24-2

Molecular Formula

C12H13Cl2N

Molecular Weight

242.14 g/mol

IUPAC Name

1-(3,4-dichlorophenyl)-3-methyl-3-azabicyclo[3.1.0]hexane

InChI

InChI=1S/C12H13Cl2N/c1-15-6-9-5-12(9,7-15)8-2-3-10(13)11(14)4-8/h2-4,9H,5-7H2,1H3

InChI Key

MBFDPIYMOIZLLZ-UHFFFAOYSA-N

Canonical SMILES

CN1CC2CC2(C1)C3=CC(=C(C=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 1-(3,4-dichlorophenyl)-3-aza-bicyclo[3.1.0]hexane hydrochloride (30.0 g, 132 mmol) in 37% aqueous formaldehyde (25.8 mL) was added formic acid (32.4 mL). The resulting solution was stirred at 90° C. for 6 h. The reaction was then diluted with water (100 mL) and 2N aqueous sodium hydroxide added until the pH was greater than 9. The resulting mixture was extracted with CH2Cl2 (2×200 mL) and the combined organic extracts were washed with brine (200 mL), dried (MgSO4) and concentrated under vacuum to provide the title compound (25.0 g, 79% yield) as an orange oil: LC (ELS)/MS: >99%, m/z 242.1 [C12H13Cl2N+H]+; 1H NMR (300 MHz, CDCl3): δ 0.94 (dd, 1H, J=5.3 Hz, J=7.9 Hz), 1.73 (t, 1H, J=4.7 Hz), 1.80 (m, 1H), 2.55 (s, 3H), 2.78 (d, 2H, J=9.2 Hz), 3.35 (d, 1H, J=9.6 Hz), 3.54 (d, 1H, J=9.3 Hz), 6.99 (dd, 1H, J=2.1 Hz, J=8.3 Hz), 7.24 (d, 1H, J=2.1 Hz), 7.35 (d, 1H, J=8.3 Hz).
Name
1-(3,4-dichlorophenyl)-3-aza-bicyclo[3.1.0]hexane hydrochloride
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
32.4 mL
Type
reactant
Reaction Step One
Quantity
25.8 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
79%

Synthesis routes and methods II

Procedure details

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